Cas no 1258639-78-9 (2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate)

• Product Name: 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate
• CAS No: 1258639-78-9
• MF: C₁₀H₁₁F₃N₄O₂
• MW: 276.215152025223
• CID: 5053409
• Update Time: 2025-10-10

2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoroethyl N-[1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-yl]carbamate
• NE52776
• Z1238546110
• 2,2,2-trifluoroethyl N-[2-(2-cyanoethyl)-5-methylpyrazol-3-yl]carbamate
• 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate

• Inchi： 1S/C10H11F3N4O2/c1-7-5-8(17(16-7)4-2-3-14)15-9(18)19-6-10(11,12)13/h5H,2,4,6H2,1H3,(H,15,18)
• InChI Key： FCAKUKDOYOUAQP-UHFFFAOYSA-N
• SMILES： FC(COC(NC1=CC(C)=NN1CCC#N)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 366
• XLogP3: 1.3
• Topological Polar Surface Area: 79.9

Additional information on 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate

Introduction to 2,2,2-Trifluoroethyl N-1-(2-Cyanoethyl)-3-Methyl-1H-Pyrazol-5-ylcarbamate (CAS No. 1258639-78-9)

Chemical research continues to advance significantly with the discovery and development of novel compounds that exhibit unique properties and potential applications in various fields. Among these compounds, 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate, identified by its CAS number CAS No. 1258639-78-9, has garnered attention due to its structural complexity and promising biological activities. This compound belongs to the pyrazole class of heterocyclic molecules, which are widely recognized for their versatility in pharmaceutical applications.

The molecular structure of 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate incorporates several key functional groups that contribute to its reactivity and potential biological interactions. The presence of a trifluoroethyl group enhances the lipophilicity of the molecule, making it more suitable for membrane penetration and interaction with biological targets. Additionally, the cyanoethyl and carbamate functionalities introduce polar characteristics, which can influence solubility and binding affinity.

In recent years, there has been a growing interest in pyrazole derivatives due to their demonstrated efficacy in various therapeutic areas. Studies have shown that pyrazole-based compounds can exhibit anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of atoms in 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate suggests potential interactions with biological pathways that could be exploited for therapeutic benefit.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. The combination of the trifluoroethyl group and the pyrazole core provides a scaffold that can be modified to optimize pharmacokinetic and pharmacodynamic properties. Researchers have been exploring ways to fine-tune the structure to enhance binding affinity and reduce off-target effects. This approach aligns with current trends in medicinal chemistry, where rational drug design is employed to develop more effective and safer therapeutic agents.

The synthesis of 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with modern purification methods have enabled researchers to obtain high-purity samples suitable for further investigation.

Evaluation of the biological activity of 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate has revealed intriguing results in preclinical studies. Initial assays have shown promising effects in models of inflammation and cancer cell proliferation. These findings warrant further investigation into its mechanism of action and potential therapeutic applications. The compound's ability to modulate key biological pathways makes it a valuable candidate for further development.

The field of medicinal chemistry is continually evolving, with new tools and techniques enhancing our ability to discover and develop novel therapeutics. The study of compounds like 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate exemplifies this progress. By leveraging structural insights and computational methods, researchers can identify promising candidates for further optimization.

In conclusion, 2,2,2-trifluoroethyl N-1-(2-cyanoethyl)-3-methyl-1H-pyrazol-5-ylcarbamate (CAS No. 1258639-78-9) represents a significant advancement in the field of chemical biology. Its unique structure and promising biological activities make it a compelling candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery of new treatments for various diseases.